Dihydro Capsaicin

• CAS No.: 19408-84-5
• Product Name: Dihydro Capsaicin
• Molecular Formula: C18H29NO3
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnonanamide
• Standard InChI: InChI=1S/C18H29NO3/c1-14(2)8-6-4-5-7-9-18(21)19-13-15-10-11-16(20)17(12-15)22-3/h10-12,14,20H,4-9,13H2,1-3H3,(H,19,21)
• Standard InChIKey: XJQPQKLURWNAAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• Appearance: White to Off-White Solid
• Melting Point: 65.5-65.8°C; 65.5-65.8°F
• Physical Description: Solid; Pure dihydrocapsaicin is a lipophilic colorless odorless crystalline to waxy compound. It is found in pepper (C. annum).
• Description: Dihydrocapsaicin belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Dihydrocapsaicin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dihydrocapsaicin is primarily located in the membrane (predicted from logP). Outside of the human body, dihydrocapsaicin can be found in a number of food items such as pepper (c. frutescens), green bell pepper, pepper (c. annuum), and yellow bell pepper. This makes dihydrocapsaicin a potential biomarker for the consumption of these food products.; Dihydrocapsaicin is a capsaicinoid.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N-[(4-Hydroxy-3-methoxyphenyl)methyl]-8-methylnonanamide; 8-Methyl-N-vanillylnonanamide; 6,7-Dihydrocapsaicin; Dihydrocapsaicin
• PubChem Compound: 107982
• Last Modified: Nov 11 2021